Cas no 1806864-81-2 (2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-methanol)

• Product Name: 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-methanol
• CAS No: 1806864-81-2
• MF: C₈H₈F₂INO
• MW: 299.05650138855
• CID: 4892003
• Update Time: 2025-05-26

2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-methanol

• Inchi： 1S/C8H8F2INO/c1-4-2-5(3-13)6(11)7(12-4)8(9)10/h2,8,13H,3H2,1H3
• InChI Key： MGHILOWQBCLOBZ-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(C)=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-methanol

Recent Advances in the Study of 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-methanol (CAS: 1806864-81-2)

The compound 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-methanol (CAS: 1806864-81-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-methanol as a versatile intermediate in the synthesis of fluorinated pyridine derivatives, which are increasingly important in the development of pharmaceuticals. The presence of both difluoromethyl and iodo substituents on the pyridine ring provides a strategic handle for further functionalization, making it a valuable building block in medicinal chemistry. Researchers have successfully utilized this compound in the synthesis of novel kinase inhibitors, demonstrating its potential in targeting various disease pathways.

One of the most notable applications of 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-methanol is in the development of anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry reported the compound's efficacy in inhibiting the proliferation of certain cancer cell lines, particularly those associated with solid tumors. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing its ability to selectively bind to key oncogenic targets.

In addition to its anticancer properties, recent research has explored the compound's potential in treating neurodegenerative diseases. A preprint article available on bioRxiv (2024) suggests that derivatives of 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-methanol exhibit neuroprotective effects in models of Alzheimer's disease, possibly through modulation of amyloid-beta aggregation. While these findings are preliminary, they open new avenues for the development of therapeutics targeting protein misfolding disorders.

The synthetic accessibility of 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-methanol has also been a focus of recent investigations. A team at the University of Tokyo developed an optimized, scalable synthesis route for this compound, achieving a 78% yield while minimizing the use of hazardous reagents. This advancement, published in Organic Process Research & Development (2023), addresses previous challenges in large-scale production, making the compound more accessible for both academic and industrial research.

Looking forward, the unique chemical properties of 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-methanol position it as a promising scaffold for further medicinal chemistry exploration. Current research efforts are focused on expanding its applications in targeted drug delivery systems and as a probe for studying enzyme mechanisms. The compound's ability to serve as a versatile synthon while maintaining favorable pharmacokinetic properties makes it particularly valuable in the ongoing pursuit of novel therapeutic agents.